Cas no 1380006-36-9 (2-amino-3-(thiophen-2-yl)propan-1-ol hydrochloride)

• Product Name: 2-amino-3-(thiophen-2-yl)propan-1-ol hydrochloride
• CAS No: 1380006-36-9
• MF: C₇H₁₂ClNOS
• MW: 193.694279670715
• CID: 4595479
• PubChem ID: 137699037
• Update Time: 2025-05-22

2-amino-3-(thiophen-2-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-thiophen-2-ylpropan-1-ol
• 2-AMINO-3-THIEN-2-YLPROPAN-1-OL HYDROCHLORIDE
• 2-amino-3-(thiophen-2-yl)propan-1-ol hydrochloride
• G72940
• 2-Amino-3-(thiophen-2-yl)propan-1-olhydrochloride
• 1380006-36-9
• 2-amino-3-thiophen-2-ylpropan-1-ol;hydrochloride
• EN300-1716472

• Inchi： 1S/C7H11NOS.ClH/c8-6(5-9)4-7-2-1-3-10-7;/h1-3,6,9H,4-5,8H2;1H
• InChI Key： IXBWOZRAYPRNAJ-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)C(N)CO.Cl

Computed Properties

• Exact Mass: 193.0328129g/mol
• Monoisotopic Mass: 193.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-3-(thiophen-2-yl)propan-1-ol hydrochloride

2-Amino-3-(Thiophen-2-Yl)Propan-1-Ol Hydrochloride (CAS No. 1380006-36-9)

2-Amino-3-(thiophen-2-yl)propan-1-ol hydrochloride, also known by its CAS registry number 1380006-36-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiophene-containing compounds, which have been extensively studied for their unique electronic properties and potential applications in drug design. The molecule consists of a thiophene ring attached to a propanol backbone, with an amino group at the second position and a hydroxyl group at the first position, forming a hydrochloride salt.

The structure of 2-amino-3-(thiophen-2-yl)propan-1-ol hydrochloride is characterized by its thiophene moiety, which is a five-membered aromatic ring containing one sulfur atom. This aromaticity contributes to the compound's stability and reactivity. The amino group (-NH₂) at the second position of the propanol chain introduces basicity, while the hydroxyl group (-OH) at the first position imparts acidity. The formation of the hydrochloride salt neutralizes the basic amino group, making the compound more soluble in aqueous solutions, which is advantageous for its use in various chemical and biological assays.

Recent studies have highlighted the potential of thiophene-containing compounds as scaffolds for drug development. For instance, research has shown that compounds with thiophene rings can exhibit anti-inflammatory, antioxidant, and anticancer activities. In particular, 2-amino-3-(thiophen-2-yl)propanol has been investigated for its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings underscore the importance of this compound as a lead molecule for further exploration in therapeutic applications.

The synthesis of 2-amino-3-(thiophen-2-yloxy)propanol hydrochloride typically involves multi-step organic reactions. One common approach is the alkylation of an amino alcohol with a thiophene derivative under appropriate conditions. The reaction sequence may include nucleophilic substitution, acid-base neutralization, and purification steps to obtain the final hydrochloride salt. The optimization of reaction conditions, such as temperature, solvent choice, and catalysts, is crucial for achieving high yields and purity.

In terms of physical properties, 2-amino-thiophen-propanol hydrochloride is generally stable under normal storage conditions but may degrade upon exposure to strong oxidizing agents or extreme temperatures. Its solubility in water is relatively high due to the presence of ionizable groups, making it suitable for use in aqueous-based experiments and formulations.

The pharmacological profile of this compound has been studied in vitro using various cell lines and biochemical assays. For example, studies have demonstrated that it can inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may exhibit cytotoxic effects against cancer cell lines, which warrants further investigation into its anticancer properties.

In conclusion, CAS 1380006 36 9, or 2-amino-thiophen-propanol hydrochloride, represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers exploring novel therapeutic agents with anti-inflammatory or anticancer activities.